Cas no 1333617-56-3 (N-(2-butyl-2,3-dihydro-1H-isoindol-4-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

N-(2-butyl-2,3-dihydro-1H-isoindol-4-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide structure
1333617-56-3 structure
Product Name:N-(2-butyl-2,3-dihydro-1H-isoindol-4-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
CAS No:1333617-56-3
MF:C21H29N3O
MW:339.47446513176
CID:6486487
PubChem ID:53610451
Update Time:2025-07-31

N-(2-butyl-2,3-dihydro-1H-isoindol-4-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1333617-56-3
    • N-(2-butyl-1,3-dihydroisoindol-4-yl)-1-prop-2-ynylpiperidine-4-carboxamide
    • N-(2-butyl-2,3-dihydro-1H-isoindol-4-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
    • AKOS033017253
    • EN300-26622638
    • Inchi: 1S/C21H29N3O/c1-3-5-12-24-15-18-7-6-8-20(19(18)16-24)22-21(25)17-9-13-23(11-4-2)14-10-17/h2,6-8,17H,3,5,9-16H2,1H3,(H,22,25)
    • InChI Key: HVBGAUHKWJOXLQ-UHFFFAOYSA-N
    • SMILES: O=C(C1CCN(CC#C)CC1)NC1=CC=CC2CN(CCCC)CC=21

Computed Properties

  • Exact Mass: 339.231062557g/mol
  • Monoisotopic Mass: 339.231062557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.6Ų

N-(2-butyl-2,3-dihydro-1H-isoindol-4-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26622638-0.05g
N-(2-butyl-2,3-dihydro-1H-isoindol-4-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
1333617-56-3 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-(2-butyl-2,3-dihydro-1H-isoindol-4-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

N-(2-Butyl-2,3-dihydro-1H-isoindol-4-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1333617-56-3): An Overview

N-(2-butyl-2,3-dihydro-1H-isoindol-4-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1333617-56-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoindoline derivatives and is characterized by its complex molecular architecture, which includes a butyl-substituted isoindoline ring and a propargyl-substituted piperidine moiety.

The isoindoline ring system is known for its versatility in medicinal chemistry, as it can be readily functionalized to create a wide range of bioactive molecules. The presence of the butyl substituent on the isoindoline ring enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The propargyl group attached to the piperidine ring introduces a triple bond that can participate in various chemical reactions, making this compound a valuable scaffold for drug discovery and development.

Recent studies have explored the potential of N-(2-butyl-2,3-dihydro-1H-isoindol-4-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent activity against specific neurotransmitter receptors, particularly those involved in modulating pain perception and mood regulation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively binds to serotonin receptors, suggesting its potential as an antidepressant or analgesic agent.

In addition to its neuropharmacological properties, N-(2-butyl-2,3-dihydro-1H-isoindol-4-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has been investigated for its anti-inflammatory effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The structural complexity of N-(2-butyl-2,3-dihydro-1H-isoindol-4-yl)-1-(prop-2-y n - 1 - y l ) p i p e r i d i n e - 4 - c a r b o x a m i d e also makes it an attractive candidate for chemical synthesis and modification. Chemists have developed various synthetic routes to produce this compound efficiently, including transition-metal-catalyzed coupling reactions and multistep synthesis strategies. These methods have enabled researchers to synthesize analogs with modified functional groups, allowing for the exploration of structure–activity relationships (SAR) and the optimization of pharmacological properties.

One recent advancement in the synthesis of N-(2-butyl - 2 , 3 - d i h y d r o - 1 H - i s o i n d o l - 4 - y l ) - 1 - ( p r o p - 2 - y n - 1 - y l ) p i p e r i d i n e - 4 - c a r b o x a m i d e involves the use of palladium-catalyzed cross-coupling reactions. This approach has been shown to be highly efficient and scalable, making it suitable for large-scale production. Additionally, computational methods such as molecular dynamics simulations and quantum mechanics calculations have been employed to predict the conformational behavior and electronic properties of this compound, providing valuable insights into its biological activity.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-butyl - 2 , 3 - d i h y d r o - 1 H - i s o i n d o l - 4 - y l ) - 1 - ( p r o p - 2 - y n - 1 - y l ) p i p e r i d i n e - 4 - c a r b o x a m i d e in various disease models. Preliminary results from phase I trials have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects. Further studies are needed to fully elucidate its mechanism of action and determine its optimal dosing regimens.

In conclusion, N-(2-butyl - 2 , 3 - d i h y d r o - 1 H - i s o i n d o l - 4 - y l ) - 1 -(prop--yn--l)piperidine--carboxamide (CAS No. 1333617--56--) represents a promising lead compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound holds significant potential for advancing the treatment of various diseases.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.